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Introduction
Visualizing proteins in polyacrylamide gels is a fundamental technique in proteomics and

molecular biology. AzureRed is a fluorescent total protein stain that offers high sensitivity for

detecting proteins separated by polyacrylamide gel electrophoresis (PAGE).[1][2] This stain is

compatible with downstream applications such as Western blotting and mass spectrometry.[1]

[2] AzureRed provides a convenient and rapid staining protocol, allowing for the detection of

sub-nanogram levels of protein with low background and no speckling.[1][2] The stain is

biodegradable and free of heavy metals, making it a safer and more environmentally friendly

option.[1][2]
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Feature Specification Source

Sensitivity
Detects less than a nanogram

of protein per spot or band.
[1][2]

Linear Dynamic Range Over 4 orders of magnitude. [2]

Protocol Time (Gels) Approximately 3 hours. [2]

Protocol Time (Blots) Approximately 30 minutes. [1][2]

Imaging

Compatible with UV and green

light imagers. Optimal

sensitivity is achieved with

green light excitation.

[1]

Downstream Compatibility

Fully compatible with Western

blotting and mass

spectrometry.

[1][2]

Safety
Biodegradable and contains no

heavy metals.
[2]
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Caption: Experimental workflow for AzureRed fluorescent protein staining of polyacrylamide

gels.
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Experimental Protocols
Solution Preparation
Note: The following solutions are stable for up to one year when stored at room temperature.[3]

[4] If precipitates are observed, filter the solutions before use.[4]

Fix Solution:

To 850 ml of high-purity water, add the contents of one AzureRed Powder A packet (10.1

g).[1][4]

Mix until fully dissolved.[4]

Add 150 ml of 100% ethanol and mix thoroughly.[1][4]

Stain Solution Buffer:

To 1 L of high-purity water, add the contents of one AzureRed Powder B packet (23.4 g).[1]

[4]

Mix until completely dissolved.[4]

Wash Solution:

To 850 ml of high-purity water, add 150 ml of 100% ethanol.[4]

Mix thoroughly.[4]

Polyacrylamide Gel Staining Protocol
This protocol is optimized for staining proteins in polyacrylamide gels. Always wear gloves

when handling gels and reagents.[5]

Fixation:

Following electrophoresis, place the gel in a clean container with a sufficient volume of Fix

Solution to fully submerge the gel.
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Incubate for 30 minutes to overnight with gentle rocking.[3] For quicker results, a 15-

minute incubation in Fix Solution can help reduce background.[5]

Staining:

Prepare the Working Stain Solution immediately before use by diluting 1 part AzureRed

Dye in 200 parts Stain Solution Buffer.[3] Ensure the AzureRed Dye is at room

temperature and thoroughly mixed before dilution.[5]

Remove the gel from the Fix Solution and place it into the Working Stain Solution.

Incubate for 1 to 2 hours with gentle rocking.[3] For gels thicker than 1.5 mm, increase the

staining time to 1.5 hours.[3]

Washing:

Rinse the gel briefly with high-purity water.[3]

Submerge the gel in Wash Solution and incubate for at least 10 minutes to reduce

background staining.[3]

Imaging:

The stained gel can be imaged using a variety of fluorescent imaging systems, including

UV and green light imagers.[1][2]

For the highest sensitivity, detection with green light is recommended.[1]

Storage (Optional):

For long-term storage (up to 6 months), the gel can be stored in a solution of AzureRed

Dye diluted 1:200 in storage solution.[5] Before imaging a stored gel, rinse it twice for 15

minutes each in Wash Solution.[5]
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Key Factors for Optimal Staining
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Caption: Factors influencing the quality of AzureRed gel staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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